Cas no 326-81-8 (1-ethoxy-2-fluoro-4-nitrobenzene)

• Product Name: 1-ethoxy-2-fluoro-4-nitrobenzene
• CAS No: 326-81-8
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• MDL: MFCD12547857
• CID: 4646142
• PubChem ID: 22439067
• Update Time: 2025-08-03

1-ethoxy-2-fluoro-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-2-fluoro-4-nitrobenzene
• 4-Ethoxy-3-fluoronitrobenzene
• AKOS006221151
• 2-Fluor-4-nitro-phenetol
• KS-5467
• 326-81-8
• CS-0215133
• SCHEMBL3118631
• EN300-226208

• MDL： MFCD12547857
• Inchi： 1S/C8H8FNO3/c1-2-13-8-4-3-6(10(11)12)5-7(8)9/h3-5H,2H2,1H3
• InChI Key： NDYXXQCMSLZHLC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.04882128g/mol
• Monoisotopic Mass: 185.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55Ų

Additional information on 1-ethoxy-2-fluoro-4-nitrobenzene

1-Ethoxy-2-Fluoro-4-Nitrobenzene (CAS No. 326-81-8): A Comprehensive Overview

1-Ethoxy-2-fluoro-4-nitrobenzene (CAS No. 326-81-8) is a highly specialized aromatic compound with a unique combination of functional groups, making it a subject of interest in various fields of chemistry and materials science. This compound is characterized by the presence of an ethoxy group at position 1, a fluoro group at position 2, and a nitro group at position 4 on the benzene ring. The interplay of these substituents imparts distinctive chemical and physical properties to the molecule, rendering it valuable for both academic research and industrial applications.

The synthesis of 1-ethoxy-2-fluoro-4-nitrobenzene involves a series of carefully controlled reactions, often starting from benzene derivatives. The introduction of the nitro group typically occurs via nitration, while the fluoro and ethoxy groups are introduced through electrophilic substitution reactions. The sequence of these reactions is critical to ensure the desired regioselectivity and yield. Recent advancements in catalytic systems and reaction conditions have significantly improved the efficiency of these syntheses, making 1-ethoxy-2-fluoro-4-nitrobenzene more accessible for large-scale production.

One of the most notable applications of 1-ethoxy-2-fluoro-4-nitrobenzene lies in its use as an intermediate in pharmaceutical chemistry. The compound serves as a precursor for various bioactive molecules, including potential drug candidates targeting specific diseases such as cancer and neurodegenerative disorders. Researchers have exploited the reactivity of the nitro group to introduce additional functional groups, thereby expanding the structural diversity of derivatives derived from this compound.

In addition to its role in drug discovery, 1-ethoxy-2-fluoro-4-nitrobenzene has found applications in materials science, particularly in the development of advanced polymers and coatings. The ethoxy group contributes to the compound's solubility in organic solvents, facilitating its incorporation into polymer matrices. Recent studies have demonstrated that derivatives of this compound can enhance the thermal stability and mechanical properties of polymers, making them suitable for high-performance applications in aerospace and electronics.

The electronic properties of 1-ethoxy-2-fluoro-4-nitrobenzene have also been explored in the context of organic electronics. The nitro group acts as an electron-withdrawing substituent, while the fluoro group introduces steric hindrance and further modulates the electronic characteristics of the benzene ring. These properties make the compound a promising candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Cutting-edge research has focused on optimizing the molecular structure to achieve better charge transport properties, which could revolutionize display technologies.

From an environmental perspective, understanding the fate and transport of 1-Ethoxy-2-fluoro-4-nitrobenzene in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have employed computational modeling techniques to predict its biodegradation pathways and bioaccumulation potential. These findings are essential for developing safe handling practices and ensuring compliance with environmental regulations.

In conclusion, 1-Ethoxy-2-fluoro-4-nitrobenzene (CAS No. 326-81-) stands as a testament to the versatility of aromatic compounds in modern chemistry. Its unique combination of functional groups, coupled with advancements in synthetic methodologies and application development, positions it as a key player in diverse scientific disciplines. As research continues to uncover new potentials for this compound, its significance in both academic and industrial contexts is set to grow further.